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Compound of Interest

Compound Name: 3-Allyloxypropionic Acid

CAS No.: 22577-15-7

Cat. No.: B1268298

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed spectroscopic comparison of 3-Allyloxypropionic Acid and its

structural isomers, 2-Allyloxypropionic Acid and Allyl 3-hydroxypropionate. Due to the limited

availability of comprehensive public spectroscopic data for the exact isomers, this comparison

includes data for closely related derivatives to provide valuable insights into their structural

characterization.

Spectroscopic Data Summary
The following tables summarize the available quantitative spectroscopic data for 3-
Allyloxypropionic Acid and representative data for analogous compounds to its isomers.

Table 1: Spectroscopic Data for 3-Allyloxypropionic Acid and Analogues of its Isomers
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Compound Spectroscopic Technique Key Data Points

3-Allyloxypropionic Acid FTIR (Neat)

Characteristic peaks for O-H

(broad, ~3000 cm⁻¹), C=O

(~1715 cm⁻¹), C-O-C, and

C=C stretches.

GC-MS

Molecular Ion (M⁺) peak at m/z

130, with characteristic

fragmentation patterns.

Ethyl 2-allyloxypropanoate ¹H NMR (CDCl₃)

δ ~1.2 (t, 3H, CH₃), ~1.4 (d,

3H, CH₃), ~3.9-4.3 (m, 5H,

OCH₂, OCH, OCH₂), ~5.2-5.4

(m, 2H, =CH₂), ~5.8-6.0 (m,

1H, =CH)

(Analogue for 2-

Allyloxypropionic Acid)
FTIR

Characteristic peaks for C=O

(ester, ~1740 cm⁻¹), C-O-C,

and C=C stretches.

MS (GC)

Molecular Ion (M⁺) peak at m/z

158, with fragmentation

corresponding to the ester

structure.

Methyl 3-hydroxypropanoate ¹H NMR (CDCl₃)

δ ~2.5 (t, 2H, CH₂), ~3.7 (s,

3H, OCH₃), ~3.8 (t, 2H,

CH₂OH), broad s (1H, OH)

(Analogue for Allyl 3-

hydroxypropionate)
¹³C NMR (CDCl₃)

δ ~37 (CH₂), ~51 (OCH₃), ~58

(CH₂OH), ~172 (C=O)

FTIR (Neat)

Broad O-H stretch (~3400

cm⁻¹), C-H stretches, and a

strong C=O stretch (~1735

cm⁻¹).[1]

MS (EI) Molecular Ion (M⁺) peak at m/z

104, with fragments
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corresponding to loss of

methoxy and other groups.

Experimental Protocols
Detailed methodologies for the key spectroscopic techniques are provided below. These are

generalized protocols and may require optimization based on the specific instrument and

sample characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To determine the carbon-hydrogen framework of the molecule.

Instrumentation: A standard NMR spectrometer (e.g., 400 MHz).

Sample Preparation:

Dissolve 5-10 mg of the analyte in approximately 0.7 mL of a deuterated solvent (e.g.,

CDCl₃, D₂O, or DMSO-d₆).

Transfer the solution to a 5 mm NMR tube.

Add a small amount of an internal standard (e.g., tetramethylsilane, TMS) if required.

¹H NMR Acquisition:

Pulse Sequence: A standard single-pulse sequence is typically used.

Number of Scans: 16-64 scans are generally sufficient for good signal-to-noise.

Relaxation Delay: A delay of 1-5 seconds between scans allows for full proton relaxation.

¹³C NMR Acquisition:

Pulse Sequence: A proton-decoupled pulse sequence is used to obtain a spectrum with

single lines for each unique carbon.
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Number of Scans: A larger number of scans (e.g., 1024 or more) is often necessary due to

the lower natural abundance of ¹³C.

Relaxation Delay: A 2-second relaxation delay is common.

Fourier-Transform Infrared (FTIR) Spectroscopy
Objective: To identify the functional groups present in the molecule.

Instrumentation: An FTIR spectrometer, often with an Attenuated Total Reflectance (ATR)

accessory for liquid samples.

Sample Preparation (Liquid Film/Neat):

Place a small drop of the liquid sample directly onto the ATR crystal or between two salt

plates (e.g., NaCl or KBr).

If using salt plates, gently press the top plate to create a thin, uniform film.

Data Acquisition:

Record a background spectrum of the empty ATR crystal or clean salt plates.

Acquire the sample spectrum over the desired range (typically 4000-400 cm⁻¹).

The final spectrum is usually presented as transmittance or absorbance.

Gas Chromatography-Mass Spectrometry (GC-MS)
Objective: To separate the components of a sample and determine their mass-to-charge ratio

for identification.

Instrumentation: A gas chromatograph coupled to a mass spectrometer.

Sample Preparation:

For acidic compounds, derivatization is often necessary to increase volatility. A common

method is silylation, for example, using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).
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Dissolve a small amount of the sample in a suitable solvent (e.g., dichloromethane or ethyl

acetate).

Add the derivatizing agent and heat the mixture if required by the specific protocol.

GC Conditions:

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms) is typically used.

Injector Temperature: Set to a temperature that ensures rapid volatilization without sample

degradation (e.g., 250 °C).

Oven Program: A temperature gradient is used to separate compounds based on their

boiling points. A typical program might start at 50 °C and ramp up to 250 °C.

MS Conditions:

Ionization Mode: Electron Ionization (EI) is most common for general analysis.

Mass Range: A scan range of m/z 40-400 is typically sufficient for these compounds.

Visualization of Spectroscopic Workflow
The following diagram illustrates the logical workflow for the spectroscopic comparison of 3-
Allyloxypropionic Acid and its isomers, incorporating the use of data from analogous

compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Spectroscopic Comparative Guide: 3-
Allyloxypropionic Acid and its Isomers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268298/docs#a-spectroscopic-comparative-guide-3-
allyloxypropionic-acid-and-its-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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